Cas no 2138192-43-3 (2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid)

• Product Name: 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid
• CAS No: 2138192-43-3
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6104542
• PubChem ID: 165788935
• Update Time: 2025-10-21

2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-732071
• 2138192-43-3
• 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid

• Inchi： 1S/C10H9BrN2O2/c11-7-3-1-2-6-8(12)4-13(10(6)7)5-9(14)15/h1-4H,5,12H2,(H,14,15)
• InChI Key： WUTAFVKGGZYHDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=CN(CC(=O)O)C=21)N

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid

Comprehensive Overview of 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid (CAS No. 2138192-43-3)

2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid (CAS No. 2138192-43-3) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique brominated indole core coupled with an acetic acid side chain, making it a versatile intermediate for drug discovery and organic synthesis. Its molecular structure, characterized by the 3-amino and 7-bromo substitutions, offers distinct reactivity patterns that are highly valued in medicinal chemistry.

In recent years, the demand for indole-based compounds has surged due to their widespread applications in developing small-molecule therapeutics. Researchers are particularly interested in 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid for its potential role in targeting enzyme inhibitors and receptor modulators. Its bromine atom provides a handle for further functionalization via cross-coupling reactions, aligning with the growing trend of click chemistry and late-stage diversification strategies in drug design.

The compound’s CAS No. 2138192-43-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, solubility profiles, and stability under physiological conditions, highlighting its practical importance. Additionally, its amino group enables conjugation with other pharmacophores, a feature exploited in the design of bioconjugates and prodrugs.

From an SEO perspective, keywords like "brominated indole synthesis", "indole-3-acetic acid derivatives", and "CAS 2138192-43-3 applications" are commonly associated with this compound. These terms resonate with researchers exploring anticancer agents, neuroprotective compounds, and anti-inflammatory drugs, all of which are trending topics in biomedical literature. The compound’s mechanistic versatility also makes it a candidate for studies on metabolic pathways and signal transduction.

Quality control and analytical characterization of 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers often provide certificates of analysis (CoA), addressing user concerns about batch-to-batch consistency and regulatory compliance.

In summary, 2-(3-amino-7-bromo-1H-indol-1-yl)acetic acid (CAS No. 2138192-43-3) represents a promising scaffold in modern drug development. Its multifunctional architecture and synthetic adaptability cater to the evolving needs of precision medicine and targeted therapy, positioning it as a compound of enduring interest in the scientific community.